N-butyl-N-((2-hydroxyquinolin-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-butyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C19H20N2O3/c1-2-3-10-21(19(23)17-9-6-11-24-17)13-15-12-14-7-4-5-8-16(14)20-18(15)22/h4-9,11-12H,2-3,10,13H2,1H3,(H,20,22)
• InChI Key: UHDHCGCIDKAZRO-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC=CO3
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

The compound “N-butyl-N-((2-hydroxyquinolin-3-yl)methyl)furan-2-carboxamide” is a complex organic molecule that contains a quinoline moiety, a furan ring, and an amide group. Quinolines are aromatic compounds that are often used in medicinal chemistry due to their wide range of biological activities. Furan is a heterocyclic organic compound that consists of a five-membered aromatic ring with four carbon atoms and one oxygen. The amide group is a common functional group in organic chemistry, known for its wide use in proteins and other biological molecules.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline ring, a furan ring, and an amide group. The quinoline moiety is a bicyclic compound that consists of a benzene ring fused with a pyridine ring. The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen. The amide group consists of a carbonyl group (C=O) attached to a nitrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The quinoline moiety can undergo various reactions such as halogenation, nitration, and sulfonation. The furan ring can participate in electrophilic aromatic substitution reactions. The amide group can undergo reactions such as hydrolysis, reduction, and the formation of N-substituted amides.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence its properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activities of many quinoline derivatives, this compound could be of interest in medicinal chemistry.